Cas no 2680863-84-5 (3-Benzyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid)

• Product Name: 3-Benzyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• CAS No: 2680863-84-5
• MF: C₁₄H₁₄F₃NO₃
• MW: 301.261074542999
• CID: 5635303
• PubChem ID: 165938969
• Update Time: 2025-05-20

3-Benzyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28290453
• 3-benzyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• 2680863-84-5
• 3-Benzyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H14F3NO3/c15-14(16,17)11(19)18-7-6-13(9-18,12(20)21)8-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,20,21)
• InChI Key： WGGCVGLYOFJFPQ-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C(=O)O)(CC2C=CC=CC=2)C1)=O)(F)F

Computed Properties

• Exact Mass: 301.09257779g/mol
• Monoisotopic Mass: 301.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-Benzyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid

Introduction to 3-Benzyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS No: 2680863-84-5)

3-Benzyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid, with the CAS number 2680863-84-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of both benzyl and trifluoroacetyl functional groups in its molecular framework endows it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further biological investigation.

The structural features of 3-Benzyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid include a benzyl group attached to the pyrrolidine ring at the 3-position, and a 2,2,2-trifluoroacetyl moiety at the 1-position. The trifluoroacetyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design. This compound’s synthesis involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular architecture efficiently.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidine derivatives. The benzyl-pyrrolidine scaffold is known to exhibit various biological activities, including antimicrobial, anti-inflammatory, and central nervous system (CNS) effects. The introduction of the trifluoroacetyl group further modulates these properties by enhancing lipophilicity and improving pharmacokinetic profiles. Preliminary studies have suggested that derivatives of this compound may interact with specific enzymatic targets or receptors, making them attractive for therapeutic applications.

One of the most compelling aspects of 3-Benzyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid is its versatility as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize novel analogs with enhanced bioactivity and reduced toxicity. For instance, modifications at the benzyl position or the trifluoroacetyl moiety have led to compounds with improved solubility and cell membrane permeability. These structural modifications are crucial for optimizing drug-like properties and ensuring effective delivery to target tissues.

The role of fluorine-containing compounds in modern drug development cannot be overstated. The presence of fluorine atoms in molecules like 3-Benzyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid can significantly influence their pharmacological behavior. Fluorine atoms can enhance metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. Additionally, fluorine substitution can alter electronic properties, leading to improved binding interactions with biological targets. This has led to the incorporation of fluorinated pyrrolidines in several FDA-approved drugs used for treating various diseases.

Recent advancements in computational chemistry have also facilitated the discovery of new applications for 3-Benzyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid. Molecular docking studies have been employed to predict potential binding modes with protein targets relevant to cancer therapy and neurodegenerative disorders. These computational approaches complement experimental efforts by providing rapid screening of candidate compounds and insights into their mechanism of action. Such integrative strategies are essential for accelerating the drug discovery process and translating laboratory findings into clinical applications.

The synthesis and characterization of 3-Benzyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid also highlight the importance of analytical techniques in confirming structural integrity and purity. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly used methods to validate synthetic outcomes. These techniques not only ensure the identity of the compound but also provide detailed information about its conformational preferences and interactions with other molecules.

As research continues to evolve, 3-Benzyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid is expected to play an increasingly significant role in developing next-generation therapeutics. Its unique structural features offer a rich foundation for designing molecules with tailored biological activities. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full potential and advancing our understanding of its pharmacological effects.

The future directions for this compound may include exploring its role in modulating immune responses or as a scaffold for antiviral agents. The adaptability of its molecular framework allows for diverse functionalization strategies that can be tailored to specific therapeutic needs. As new synthetic methodologies emerge and computational tools become more sophisticated, the possibilities for utilizing 3-Benzyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid will continue to expand.